Cas no 2580183-19-1 (Tert-butyl 4-amino-2-chloro-3-methylbenzoate)

• Product Name: Tert-butyl 4-amino-2-chloro-3-methylbenzoate
• CAS No: 2580183-19-1
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5659218
• PubChem ID: 165885898
• Update Time: 2025-10-19

Tert-butyl 4-amino-2-chloro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-2-chloro-3-methylbenzoate
• EN300-27726227
• 2580183-19-1
• Tert-butyl 4-amino-2-chloro-3-methylbenzoate

• Inchi： 1S/C12H16ClNO2/c1-7-9(14)6-5-8(10(7)13)11(15)16-12(2,3)4/h5-6H,14H2,1-4H3
• InChI Key： PBANCILSWCEFDR-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C=CC=1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 4-amino-2-chloro-3-methylbenzoate

Tert-butyl 4-amino-2-chloro-3-methylbenzoate (CAS No: 2580183-19-1)

Tert-butyl 4-amino-2-chloro-3-methylbenzoate, with the CAS number 2580183-19-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of benzoic acid, modified with a tert-butyl group, an amino group, a chlorine atom, and a methyl group. Its structure is characterized by a benzene ring with substituents at positions 2, 3, and 4, making it a valuable molecule for both academic research and industrial applications.

The synthesis of tert-butyl 4-amino-2-chloro-3-methylbenzoate involves a series of carefully controlled reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. One notable method involves the nucleophilic substitution of a suitable chlorobenzene derivative with an amino group followed by esterification with tert-butanol. This approach not only simplifies the synthesis but also aligns with green chemistry principles by minimizing waste and reducing the use of hazardous reagents.

One of the most promising applications of this compound lies in its potential as an intermediate in pharmaceutical synthesis. The presence of an amino group and a chlorine atom makes it highly versatile for further functionalization. For instance, researchers have explored its use in the development of new drug candidates targeting various diseases, including cancer and infectious diseases. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against certain cancer cell lines, suggesting its potential as a lead compound for drug development.

In addition to pharmaceutical applications, tert-butyl 4-amino-2-chloro-3-methylbenzoate has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new semiconducting materials or advanced polymers. Recent research has focused on incorporating this compound into polymer frameworks to enhance their electrical conductivity and stability under various conditions.

The physical properties of this compound are also worth noting. It has a melting point of approximately 105°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, which are commonly used to characterize its structure and purity.

From an environmental perspective, the degradation pathways of tert-butyl 4-amino-2-chloro-3-methylbenzoate have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes biodegradation via microbial action, producing less harmful byproducts. This information is crucial for industries handling this compound to ensure compliance with environmental regulations and minimize ecological risks.

In conclusion, tert-butyl 4-amino-2-chloro-3-methylbenzoate (CAS No: 2580183-19-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as an important molecule for future research and industrial utilization.